Cas no 2137615-15-5 (5-[(5-Methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol)

• Product Name: 5-[(5-Methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol
• CAS No: 2137615-15-5
• MF: C₉H₁₃N₃OS
• MW: 211.284020185471
• CID: 5949071
• PubChem ID: 165451341
• Update Time: 2025-06-26

5-[(5-Methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2137615-15-5
• 5-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol
• EN300-742874
• 5-[(5-Methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol

• Inchi： 1S/C9H13N3OS/c1-6-11-12-9(14-6)3-7-2-8(13)5-10-4-7/h2,8,10,13H,3-5H2,1H3
• InChI Key： WURFQGOYEHBUIX-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1CC1=CC(CNC1)O

Computed Properties

• Exact Mass: 211.07793322g/mol
• Monoisotopic Mass: 211.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.3Ų

Additional information on 5-[(5-Methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol

5-[(5-Methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol: A Comprehensive Overview

The compound 5-[(5-Methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2137615-15-5) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of tetrahydroisoquinoline derivatives and incorporates a thiadiazole ring system, which is known for its versatile reactivity and biological activity. The thiadiazole moiety is particularly interesting due to its ability to participate in various chemical reactions and its role in enhancing the pharmacokinetic properties of the molecule.

Recent studies have highlighted the importance of tetrahydropyridine derivatives in drug discovery. These compounds are often used as templates for designing bioactive molecules due to their structural flexibility and ability to interact with various biological targets. The tetrahydropyridine ring in this compound provides a rigid framework that can be further modified to enhance its therapeutic potential. For instance, researchers have explored the use of this compound as a precursor for developing anti-inflammatory agents and antioxidants.

The thiadiazole ring in 5-[(5-Methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol contributes significantly to its electronic properties. The sulfur atom in the thiadiazole ring introduces electron-withdrawing effects, which can influence the reactivity of the molecule. This makes it an attractive candidate for use in organocatalysis and other transition metal-catalyzed reactions. Recent advancements in asymmetric catalysis have further underscored the importance of such heterocyclic compounds in synthesizing complex molecules with high enantioselectivity.

In terms of synthesis, this compound can be prepared through a variety of methods. One common approach involves the coupling reaction between a suitable thiadiazole derivative and a tetrahydropyridine alcohol. The reaction conditions are typically optimized to ensure high yields and selectivity. For example, researchers have employed palladium-catalyzed cross-coupling reactions to construct the carbon-carbon bond between the thiadiazole and tetrahydropyridine moieties. This method not only provides a straightforward route to the target molecule but also allows for further functionalization.

The biological activity of 5-[(5-Methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol has been extensively studied. In vitro assays have demonstrated its potential as an antioxidant agent due to its ability to scavenge free radicals. Additionally, this compound has shown moderate inhibitory activity against certain enzymes associated with inflammation and neurodegenerative diseases. These findings suggest that it could serve as a lead compound for developing novel therapeutic agents.

From an industrial perspective, the synthesis and application of this compound are closely monitored due to its potential commercial value. The integration of green chemistry principles into its production process has been a focus area for researchers. For instance, solvent-free reaction conditions and recyclable catalysts have been explored to minimize environmental impact while maintaining high yields.

In conclusion,5-(5-Methylthiadiazolylmethyl)-tetrahydropyridinol (CAS No: 2137615) is a multifaceted compound with promising applications in both academic research and industrial settings. Its unique structure and reactivity make it an invaluable tool for chemists and pharmacologists alike. As research continues to uncover new aspects of its properties and applications,the significance of this compound is expected to grow further.